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Abstract

Menthoglycol, known scientifically as p-menthane-3,8-diol (PMD), is a widely used active
ingredient in insect repellents, valued for its efficacy and natural origin from the oil of Corymbia
citriodora. This technical guide provides a comprehensive overview of the current
understanding of Menthoglycol's environmental breakdown and ecological impact. A thorough
review of publicly available scientific literature and regulatory documents reveals a significant
data gap in quantitative environmental fate and ecotoxicity studies. This is primarily attributed
to its principal use as a topical repellent, which regulatory bodies like the U.S. Environmental
Protection Agency (EPA) have determined results in negligible direct environmental release.
Consequently, extensive data requirements for environmental fate and non-target organism
toxicity have been waived. This guide synthesizes the available qualitative information, data
from related substances, and outlines standard experimental protocols relevant to the
assessment of substances like Menthoglycol.

Environmental Fate and Biodegradation

There is a notable absence of publicly available, quantitative data on the environmental
persistence and degradation kinetics of Menthoglycol in various environmental compartments
such as soil, water, and air. Regulatory assessments by agencies like the U.S. EPA have
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concluded that due to its use pattern—direct application to human skin—environmental
exposure is minimal. Any potential release into the environment, for instance, through washing
off, is expected to result in negligible concentrations due to dilution.

Despite the lack of detailed studies, Menthoglycol is widely reported by its manufacturers,
such as Citrefine International, to be "readily biodegradable.” This suggests that it is unlikely to
persist in the environment. The chemical structure of Menthoglycol, a terpenoid diol, supports
this assertion, as similar naturally occurring compounds are known to be susceptible to
microbial degradation.

A Safety Data Sheet for Citriodiol®, a commercial form of Menthoglycol, states that it is readily
biodegradable and that bioconcentration/accumulation is unlikely.[1] It also indicates that the
substance does not meet the criteria for classification as Persistent, Bioaccumulative, and Toxic
(PBT) or very Persistent and very Bioaccumulative (vPvB).[1]

Anticipated Environmental Breakdown Pathway

While specific degradation pathways for Menthoglycol are not detailed in the available
literature, a hypothetical pathway can be proposed based on the metabolism of similar
terpenoids. The breakdown is expected to be initiated by microbial oxidation of the hydroxyl
groups, followed by ring cleavage and further degradation into smaller, readily metabolizable
organic acids, ultimately leading to mineralization (conversion to CO2 and water).
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A potential microbial degradation pathway for Menthoglycol.

Ecological Impact and Toxicity
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Consistent with the waiver of environmental fate studies, there is a scarcity of publicly available
ecotoxicity data for Menthoglycol for a wide range of aquatic and terrestrial organisms. The
U.S. EPA has stated that due to its use pattern, there is no complete exposure pathway to
terrestrial non-target organisms, and any residues in water from wash-off would be negligible
due to dilution.[2] Therefore, the EPA has no risk concerns for aquatic organisms.[2]

Aquatic Toxicity

While specific LC50 (lethal concentration for 50% of the test population) and EC50 (effective
concentration for 50% of the test population) values for Menthoglycol are not readily available
in the public domain, some studies on the essential oil from which it is derived, Corymbia
citriodora oil, provide some context. It is important to note that this oil contains a mixture of
compounds, and its toxicity cannot be directly attributed to Menthoglycol alone.

One study found that the oil of lemon eucalyptus (containing Menthoglycol) was effective as a
larvicide against the tiger mosquito Aedes albopictus but was also lethal to non-target
mosquitofish (Gambusia affinis) and tadpoles of the frog Pelophylax perezi in the short-term.[3]
Another study on the essential oil of Eucalyptus citriodora and its active compounds showed
toxicity to the mosquito Culex quinquefasciatus and was found to be harmless to an aquatic
predator and honey bees.[4]

A study comparing the cytotoxicity and zebrafish embryo toxicity of Menthoglycol and DEET
found Menthoglycol to be less toxic. This provides some direct, albeit limited, evidence of its
aguatic toxicity profile.

Table 1: Summary of Available Ecological Impact Data
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Experimental Protocols

While specific experimental data for Menthoglycol is limited, this section outlines the standard

methodologies that would be employed to generate such data.

Ready Biodegradability Testing (OECD 301F)

The OECD 301F (Manometric Respirometry Test) is a standard method to assess the ready

biodegradability of a substance.

Objective: To determine the extent and rate of aerobic biodegradation of the test substance in

an aqueous medium by microorganisms.

Methodology:

o Test System: Closed respirometer flasks containing a defined volume of mineral medium, the

test substance as the sole carbon source, and an inoculum of aerobic microorganisms
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(typically from activated sludge).

Procedure: The consumption of oxygen by the microbial population during the degradation of

the test substance is measured over a 28-day period. Carbon dioxide produced is absorbed

by a potassium hydroxide solution.

Data Analysis: The amount of oxygen consumed is expressed as a percentage of the

theoretical oxygen demand (ThOD) of the test substance. A substance is considered readily

biodegradable if it reaches a pass level of >60% ThOD within a 10-day window during the

28-day test period.
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Workflow for OECD 301F Ready Biodegradability Test.

Acute Aquatic Toxicity Testing with Fish (OECD 203)

The OECD 203 (Fish, Acute Toxicity Test) is a standard method to determine the acute lethal
toxicity of a substance to fish.

Objective: To determine the concentration of a substance that is lethal to 50% (LC50) of the
test fish over a 96-hour exposure period.

Methodology:

» Test Organism: A recommended fish species, such as Zebrafish (Danio rerio) or Rainbow
Trout (Oncorhynchus mykiss).

o Test System: Fish are exposed to a range of concentrations of the test substance in a
controlled aquatic environment (static, semi-static, or flow-through system).

e Procedure: The number of dead fish in each test concentration is recorded at 24, 48, 72, and
96 hours.

» Data Analysis: The 96-hour LC50 value and its confidence limits are calculated using
statistical methods (e.g., probit analysis).
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Workflow for OECD 203 Fish Acute Toxicity Test.

Conclusion
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The available information strongly suggests that Menthoglycol has a favorable environmental
profile, characterized by ready biodegradability and low potential for bioaccumulation. However,
the lack of publicly available, detailed quantitative data on its environmental breakdown and
ecotoxicity is a significant limitation for a comprehensive risk assessment. The primary reason
for this data gap is the regulatory stance that its main use pattern does not lead to significant
environmental exposure. While studies on the source material, Corymbia citriodora oil, offer
some insights into potential ecological effects, these cannot be directly extrapolated to the
purified active ingredient, Menthoglycol. Future research, particularly independent academic
studies, would be invaluable in filling the existing data gaps and providing a more complete and
quantitative understanding of the environmental fate and ecological impact of this widely used
insect repellent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. entomologicalcommunications.org [entomologicalcommunications.org]
e 2. downloads.regulations.gov [downloads.regulations.gov]
» 3. researchgate.net [researchgate.net]

e 4. Chemical composition and toxicity of commercial Mentha spicata and Eucalyptus
citriodora essential oils on Culex quinquefasciatus and non-target insects - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Menthoglycol: An In-depth Technical Guide on its
Environmental Breakdown and Ecological Impact]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b013437#the-environmental-breakdown-
and-ecological-impact-of-menthoglycol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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